Cas no 2649086-91-7 (1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene)

• Product Name: 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene
• CAS No: 2649086-91-7
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6176595
• PubChem ID: 165694055
• Update Time: 2025-10-28

1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene
• EN300-1937489
• 2649086-91-7

• Inchi： 1S/C11H12BrNO3/c1-7(13-6-14)11-9(12)4-8(15-2)5-10(11)16-3/h4-5,7H,1-3H3
• InChI Key： DVSRZIQRNVFIHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(C)N=C=O)OC)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene

1-Bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene: Properties, Applications, and Market Insights

1-Bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene (CAS No. 2649086-91-7) is a specialized aromatic compound with a unique molecular structure that combines bromo, isocyanatoethyl, and dimethoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both electron-donating (dimethoxy) and electron-withdrawing (bromo and isocyanatoethyl) groups makes it an intriguing subject for synthetic chemistry studies.

In recent years, the demand for functionalized benzene derivatives like 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene has increased substantially, particularly in the development of novel drug candidates and specialty chemicals. Researchers are particularly interested in how the isocyanatoethyl group can participate in various coupling reactions, making this compound valuable for creating molecular diversity in combinatorial chemistry approaches.

The compound's physicochemical properties are noteworthy for researchers working with aromatic systems. With a molecular weight of 300.14 g/mol and multiple reactive sites, 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene offers several advantages for stepwise functionalization. The dimethoxy groups provide stability to the aromatic ring while influencing the compound's solubility profile, making it suitable for various organic solvents commonly used in synthetic procedures.

Current research trends highlight the compound's potential in medicinal chemistry applications, particularly in the design of kinase inhibitors and other targeted therapies. The pharmaceutical industry's growing focus on small molecule drug development has created new opportunities for intermediates like 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene. Its structural features allow for the creation of diverse molecular scaffolds that can interact with biological targets in specific ways.

From a synthetic chemistry perspective, the compound's bromo substituent offers excellent opportunities for further functionalization through cross-coupling reactions such as Suzuki, Stille, or Buchwald-Hartwig couplings. This versatility makes 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene particularly valuable in the synthesis of more complex structures. The isocyanato group additionally provides a handle for nucleophilic addition reactions, expanding the range of possible transformations.

The global market for specialty chemical intermediates like 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing efficient synthetic routes to produce this compound with high purity and yield, addressing the needs of research institutions and industrial laboratories. Quality control parameters such as HPLC purity, moisture content, and residual solvents are critical considerations for end-users.

Recent advancements in green chemistry have also influenced the production and application of compounds like 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene. Researchers are exploring more sustainable synthetic approaches, including catalytic methods and alternative solvents, to reduce the environmental impact of chemical synthesis while maintaining high efficiency and selectivity.

Storage and handling of 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene require standard laboratory precautions for aromatic compounds. The material should be kept in tightly sealed containers under inert atmosphere when necessary, protected from moisture and extreme temperatures. These storage conditions help maintain the compound's stability and reactivity for extended periods.

Analytical characterization of 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene typically involves techniques such as NMR spectroscopy (1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are essential for research applications. The distinctive spectral features of this compound, particularly the signals from the isocyanato group and aromatic protons, provide clear identification markers.

Future research directions for 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene may explore its potential in materials science applications, particularly in the development of functional polymers or advanced materials with specific electronic properties. The compound's unique combination of substituents offers possibilities for creating novel materials with tailored characteristics.

For researchers sourcing 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene, it's important to verify the supplier's quality certifications and analytical data. Reputable chemical suppliers typically provide comprehensive technical information, including safety data sheets, certificates of analysis, and detailed specifications to ensure the material meets research requirements.

The pricing and availability of 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene can vary depending on market conditions and order quantities. Many suppliers offer custom synthesis options and bulk quantities for industrial-scale applications, with lead times that researchers should consider when planning their synthetic routes.

In conclusion, 1-bromo-2-(1-isocyanatoethyl)-3,5-dimethoxybenzene represents an important building block in modern organic synthesis, with growing relevance across multiple research fields. Its unique structural features and reactivity profile continue to make it a valuable tool for chemists developing new molecules with potential applications in medicine, agriculture, and materials science.